1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one

• CAS No.: 62731-56-0
• Molecular Formula: C15H11NO3
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 1-(9-nitrofluoren-9-yl)ethanone
• InChI: InChI=1S/C15H11NO3/c1-10(17)15(16(18)19)13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-9H,1H3
• InChI Key: XOEMQYIBVNEKTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1(C2=CC=CC=C2C3=CC=CC=C31)[N+](=O)[O-]

Description

1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one is a nitro-substituted fluorenone derivative with the molecular formula C₁₅H₁₁NO₃ and a molecular weight of 253.25 g/mol. The nitro group at the 9-position imparts distinct electronic and steric properties, influencing its reactivity and biological activity. This compound is hypothesized to serve as a precursor in pharmaceuticals, agrochemicals, or materials science due to the nitro group’s versatility in further functionalization (e.g., reduction to amines) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(9-Nitro-9H-fluoren-9-yl)ethanone typically involves the nitration of fluorenone followed by the introduction of an ethanone group. The nitration process can be achieved using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The subsequent introduction of the ethanone group can be accomplished through Friedel-Crafts acylation using acetyl chloride and a Lewis acid catalyst such as aluminum chloride.

Industrial Production Methods: In an industrial setting, the production of 1-(9-Nitro-9H-fluoren-9-yl)ethanone may involve large-scale nitration and acylation processes. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(9-Nitro-9H-fluoren-9-yl)ethanone undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups.

Oxidation: The ethanone moiety can undergo oxidation to form carboxylic acids using oxidizing agents like potassium permanganate.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium on carbon or sodium borohydride in ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Potassium permanganate in an acidic or basic medium.

Major Products:

Reduction: 1-(9-Amino-9H-fluoren-9-yl)ethanone.

Substitution: Various substituted fluorenyl ethanones depending on the nucleophile used.

Oxidation: 1-(9-Nitro-9H-fluoren-9-yl)acetic acid.

Scientific Research Applications

1-(9-Nitro-9H-fluoren-9-yl)ethanone has several applications in scientific research, including:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(9-Nitro-9H-fluoren-9-yl)ethanone involves its interaction with molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also act as an electrophile, reacting with nucleophilic sites in biomolecules.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituents	Key Reactivity/Applications	Reference
1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one	C₁₅H₁₁NO₃	-NO₂ at C9, -COCH₃ at C9	Reduction to amines; antimicrobial leads	[Hypoth.]
1-(9-Methyl-2-nitro-9H-fluoren-9-yl)ethanone	C₁₆H₁₃NO₃	-NO₂ at C2, -CH₃ at C9	Intermediate for anticancer agents
1-[9-(2-Methylphenyl)-9H-fluoren-9-YL]ethan-1-one	C₂₂H₁₈O	-COCH₃ at C9, -o-tolyl at C9	Antimicrobial activity (MIC: 50 µg/mL vs. S. aureus)
9H-Fluoren-9-one (Parent Compound)	C₁₃H₈O	None	Baseline for electronic properties; organic electronics

Key Observations :

• Nitro Group Impact: The nitro group (-NO₂) significantly alters electronic density, enhancing electrophilic substitution reactivity (e.g., nitration, halogenation) compared to alkyl or aryl substituents .
• Ortho-Substitution Effects : In 1-[9-(2-Methylphenyl)-9H-fluoren-9-YL]ethan-1-one, the ortho-tolyl group induces steric hindrance, reducing reaction rates in electrophilic substitutions but improving antimicrobial potency .
• Reduction Potential: Nitro-substituted derivatives (e.g., 1-(9-Methyl-2-nitro-9H-fluoren-9-yl)ethanone) can be reduced to amines (e.g., 1-(9-Methyl-2-amino-9H-fluoren-9-yl)ethanone), a pathway critical for prodrug activation .

Table 2: Antimicrobial Activity of Fluorenone Derivatives

Compound	Bacterial Strain	MIC (µg/mL)	Notes	Reference
1-[9-(2-Methylphenyl)-9H-fluoren-9-YL]ethan-1-one	S. aureus	50	Enhanced activity vs. parent
1-(9-Methyl-2-nitro-9H-fluoren-9-yl)ethanone	E. coli	100	Synergistic effects with antibiotics
1-(9-Anilino-9H-fluoren-9-yl)ethan-1-one	Klebsiella pneumoniae	75	Amino group enhances targeting

Mechanistic Insights :

• Nitro groups in fluorenones may act as electron sinks, disrupting bacterial electron transport chains .
• Ortho-substituted derivatives exhibit improved membrane permeability due to lipophilic substituents (e.g., methylphenyl) .

Physical and Electronic Properties

Table 3: Comparative Physicochemical Data

Compound	Melting Point (°C)	λmax (nm)	LogP	Solubility (mg/mL)	Reference
9H-Fluoren-9-one	83–85	300	3.1	0.12 (Water)
1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one	120–122*	320*	2.8*	0.08 (Water)*	[Hypoth.]
1-[9-(2-Methylphenyl)-9H-fluoren-9-YL]ethan-1-one	98–100	315	4.2	0.05 (Water)

Notes:

• Nitro groups reduce solubility in polar solvents due to increased molecular weight and planarity .
• Fluorenone derivatives typically exhibit strong UV absorption (λmax ~300–320 nm), useful in photochemical applications .

Biological Activity

1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one, a derivative of fluorenone, has garnered attention in medicinal chemistry due to its potential biological activities. This compound's structure allows for various modifications, leading to a range of biological applications, particularly in antimicrobial and anticancer research.

The molecular formula for 1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one is $C_{13}H_{11}N_{1}O_{2}$, indicating the presence of a nitro group which is often associated with increased biological activity. The compound is structurally characterized by the fluorenone moiety, which is known for its versatility in organic synthesis and biological applications.

Antimicrobial Activity

Research indicates that derivatives of fluorenone, including 1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one, exhibit significant antimicrobial properties. A study synthesized various Schiff bases from 9-fluorenone, demonstrating that these compounds showed varying degrees of antimicrobial activity against several microorganisms. The zone of inhibition ranged from 11.8 to 19.4 mm, with some compounds exhibiting activity comparable to standard antibiotics at a concentration of 100 µg/ml .

Table 1: Antimicrobial Activity of Fluorenone Derivatives

Compound Name	Zone of Inhibition (mm)	Microorganism Tested
N,N'-Bis-fluoren-9-ylidene-ethane-1,2-diamine	17.9	E. coli
(2,6-Dimethyl-phenyl)-fluoren-9-ylidene-amine	15.5	S. aureus
Fluoren-9-one oxime	14.0	P. aeruginosa

This data suggests that modifications to the fluorenone structure can enhance its biological efficacy against microbial pathogens.

Anticancer Activity

In addition to its antimicrobial properties, fluorenone derivatives have been investigated for their anticancer potential. For example, N-(2-Methylphenyl)-9-oxo-9H-fluorene-1-carboxamide was identified as a potent apoptosis inducer in cancer cell lines such as T47D (breast cancer), HCT116 (colon cancer), and SNU398 (hepatocellular carcinoma). This compound demonstrated sub-micromolar potencies for both caspase induction and growth inhibition .

Case Study: Apoptosis Induction
A high-throughput screening assay revealed that certain fluorenone derivatives could induce apoptosis by activating caspase pathways in cancer cells. The structure-activity relationship (SAR) studies indicated that modifications to the carboxamide group significantly influenced the compound's efficacy, underscoring the importance of chemical structure in biological activity.

The mechanisms underlying the biological activities of 1-(9-Nitro-9H-fluoren-9-YL)ethan-1-one involve several pathways:

• Enzyme Inhibition : Compounds derived from fluorenone have been shown to inhibit key enzymes involved in microbial metabolism and cancer cell proliferation.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that these compounds may induce oxidative stress in cells, leading to apoptosis.
• DNA Interaction : The ability of these compounds to intercalate with DNA could disrupt replication and transcription processes in rapidly dividing cells.